Cas no 30001-28-6 (2-(aminomethyl)-N-methylbenzenamine HCl)

• Product Name: 2-(aminomethyl)-N-methylbenzenamine HCl
• CAS No: 30001-28-6
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 320694
• Update Time: 2024-01-28

2-(aminomethyl)-N-methylbenzenamine HCl Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-N-methylbenzenamine HCl
• Benzenemethanamine,2-(methylamino)-, hydrochloride (1:2)
• Benzenemethanamine,2-(methylamino)-, dihydrochloride (9CI)
• Toluene-a,2-diamine, N2-methyl-, dihydrochloride (8CI)
• Benzenemethanamine, 2-(methylamino)-, hydrochloride (1:2)

• Inchi： 1S/C8H12N2.ClH/c1-10-8-5-3-2-4-7(8)6-9;/h2-5,10H,6,9H2,1H3;1H
• InChI Key： MJRFCVLNUFUULD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1NC)N.Cl

Computed Properties

• Exact Mass: 208.053
• Monoisotopic Mass: 208.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2